Cas no 17987-70-1 (Phthalazine-1,4-diamine (95%))

• Product Name: Phthalazine-1,4-diamine (95%)
• CAS No: 17987-70-1
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD00185869
• CID: 906781
• PubChem ID: 312341
• Update Time: 2025-10-29

Phthalazine-1,4-diamine (95%) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diaminophthalazine
• phthalazine-1,4-diamine
• 1,4-Diaminophthalazin
• 1,4-Diamino-phthalazin
• 1,4-Phthalazinediamine
• 4-amino-1-phthalazinylamine
• diaminophthalazine
• F3284-0670
• NSC222320
• Phthalazin-1,4-diyldiamin
• Phthalazine, 1,4-diamino-
• Phthalazine,4-diamino-
• phthalazine-1,4-diyldiamine
• SureCN221530
• Phthalazine-1,4-diamine (95%)
• AKOS BBS-00008585
• MFCD00185869
• (4-amino-phthalazin-1-yl)-amine
• Trifluoromethanesulfonate allyl[(2-Di-tert-butylphosphino-3,6-dimethoxy-2',4',6'-triisopropyl-1,1'-biphenyl)-2-(2'-amino-1,1'-biphenyl)] palladium(II)
• Oprea1_650210
• SCHEMBL221530
• MLS001004737
• HMS2665L11
• HMS1755D20
• STK983792
• TQP0799
• SMR000348356
• EN300-6413488
• Z56788884
• 17987-70-1
• DTXSID20310057
• CHEMBL1607734
• AKOS000272780
• A935538
• NSC-222320
• AQKDJGAPGQAXIY-UHFFFAOYSA-N

• MDL： MFCD00185869
• Inchi： 1S/C8H8N4/c9-7-5-3-1-2-4-6(5)8(10)12-11-7/h1-4H,(H2,9,11)(H2,10,12)
• InChI Key： AQKDJGAPGQAXIY-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=C(N)N=1)N

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 517.0±40.0 °C at 760 mmHg
• Flash Point: 299.3±14.5 °C
• PSA: 77.82
• LogP: 1.95660
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Phthalazine-1,4-diamine (95%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on Phthalazine-1,4-diamine (95%)

Phthalazine-1,4-diamine (95%) and Its Applications in Modern Chemical Research

Phthalazine-1,4-diamine (95%) is a highly pure chemical compound with the CAS number 17987-70-1, widely recognized for its significant role in pharmaceutical and chemical research. This compound, characterized by its high purity of 95%, has garnered considerable attention due to its versatile applications in synthesizing various bioactive molecules. The structure of Phthalazine-1,4-diamine consists of a phthalazine core with two amino groups at the 1 and 4 positions, making it a valuable intermediate in the development of novel therapeutic agents.

The utility of Phthalazine-1,4-diamine extends across multiple domains of chemical research, particularly in the synthesis of heterocyclic compounds. Its unique structural framework allows for modifications that can lead to the development of new drugs targeting various diseases. Recent studies have highlighted its potential in medicinal chemistry, where it serves as a precursor for designing molecules with enhanced pharmacological properties.

In the realm of pharmaceutical research, Phthalazine-1,4-diamine has been explored for its ability to act as a scaffold in drug discovery. Researchers have leveraged its structural features to create derivatives with improved bioavailability and reduced toxicity. For instance, recent advancements in computational chemistry have demonstrated that modifications at the amino positions can significantly alter the pharmacokinetic profiles of phthalazine-based compounds. This has opened new avenues for developing treatments against conditions such as cancer, infectious diseases, and inflammatory disorders.

The chemical reactivity of Phthalazine-1,4-diamine makes it an indispensable tool in organic synthesis. Its ability to undergo various reactions, including nucleophilic aromatic substitution and cyclization, allows chemists to construct complex molecular architectures. These reactions are crucial for creating libraries of compounds that can be screened for biological activity. High-throughput screening techniques combined with machine learning algorithms have further accelerated the process of identifying lead compounds derived from Phthalazine-1,4-diamine.

Moreover, the synthesis and characterization of derivatives of Phthalazine-1,4-diamine have contributed to our understanding of molecular interactions at the atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structures of these derivatives, providing insights into their binding modes with biological targets. Such structural information is vital for optimizing drug candidates and improving their therapeutic efficacy.

The environmental impact of using Phthalazine-1,4-diamine as a building block in synthetic chemistry has also been a point of interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, particularly those involving transition metals, have shown promise in achieving this goal. These methods not only enhance efficiency but also align with the principles of sustainable chemistry.

In conclusion, Phthalazine-1,4-diamine (95%), with its CAS number 17987-70-1, represents a cornerstone in modern chemical research. Its applications span from drug discovery to materials science, underscoring its versatility and importance. As research continues to evolve, the potential uses of this compound are likely to expand further, driven by innovative synthetic strategies and interdisciplinary collaborations.